Cas no 2171929-17-0 (2-5-(cyclopropylmethyl)-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-(cyclopropylmethyl)-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2171929-17-0
• MF: C₁₀H₁₄F₂N₄O
• MW: 244.241168498993
• CID: 5567258
• PubChem ID: 165593445
• Update Time: 2025-05-30

2-5-(cyclopropylmethyl)-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2171929-17-0
• EN300-1597640
• 2-[5-(cyclopropylmethyl)-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-yl]acetamide
• 2-5-(cyclopropylmethyl)-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C10H14F2N4O/c11-9(12)5-16-8(3-6-1-2-6)7(14-15-16)4-10(13)17/h6,9H,1-5H2,(H2,13,17)
• InChI Key： GUOPAVDUAXNOQD-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CC(N)=O)N=N1)CC1CC1)F

Computed Properties

• Exact Mass: 244.11356741g/mol
• Monoisotopic Mass: 244.11356741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-5-(cyclopropylmethyl)-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide

Professional Introduction to Compound with CAS No. 2171929-17-0 and Product Name: 2-5-(cyclopropylmethyl)-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide

The compound identified by the CAS number 2171929-17-0 and the product name 2-5-(cyclopropylmethyl)-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a triazole ring and difluoroethyl substituents in its molecular structure suggests a high degree of complexity and functionality, which makes it an attractive candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, particularly those incorporating triazole moieties. Triazoles are known for their stability, bioavailability, and ability to interact with biological targets in diverse ways. The specific arrangement of atoms in the triazol-4-ylacetamide moiety of this compound suggests potential interactions with enzymes and receptors that are critical in various disease pathways. This has led to its inclusion in several research pipelines aimed at identifying novel therapeutic agents.

The cyclopropylmethyl group in the molecular structure adds an additional layer of complexity, influencing both the electronic properties and the spatial conformation of the compound. Such structural features are often engineered to enhance binding affinity and selectivity when interacting with biological targets. The combination of these elements makes this compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. The 2,2-difluoroethyl substituent in this molecule is particularly noteworthy, as fluorine atoms can significantly influence metabolic stability, lipophilicity, and overall pharmacokinetic properties. The presence of two fluorine atoms enhances these effects, making the compound more resistant to degradation and potentially improving its bioavailability. This has been a key focus in the design of next-generation drugs.

The acetamide functional group at the 1-position of the triazole ring introduces a polar moiety that can facilitate interactions with polar biological targets. This group is commonly found in bioactive molecules due to its ability to form hydrogen bonds, which is crucial for achieving high affinity binding. The overall structure of this compound thus represents a well-thought-out design aimed at optimizing interactions with biological systems.

Current research trends indicate that compounds featuring triazole rings are being extensively studied for their potential applications in treating various conditions, including infectious diseases and inflammatory disorders. The structural features of this compound align well with these trends, making it a valuable asset in ongoing drug discovery efforts. Its unique combination of functional groups positions it as a versatile scaffold for further derivatization and optimization.

In addition to its potential therapeutic applications, this compound also exhibits interesting chemical properties that make it suitable for use as an intermediate in synthetic chemistry. The presence of multiple reactive sites allows for diverse modifications, enabling chemists to explore new derivatives with tailored properties. This flexibility is highly valued in both academic research and industrial settings.

The synthesis of such complex molecules requires sophisticated methodologies and careful optimization to ensure high yields and purity. Advances in synthetic techniques have made it possible to construct intricate structures like this one with increasing efficiency. The development of novel catalysts and reaction conditions has further facilitated the preparation of such compounds on a larger scale.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. The compound described here exemplifies how structural features can be rationally designed to achieve desired biological outcomes. This approach underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug discovery.

The future prospects for this compound are promising, with ongoing studies exploring its potential applications in various therapeutic areas. Its unique structure suggests that it may have multiple modes of action or be adaptable for use against different targets. Such versatility is highly sought after in modern drug development pipelines.

In conclusion, the compound with CAS number 2171929-17-0 and product name 2-5-(cyclopropylmethyl)-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide represents a significant contribution to the field of chemical biology and pharmaceutical research. Its intricate structure and functional groups make it a valuable candidate for further investigation into potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in shaping future treatments.